4-bromo-N-(2-chloro-3-pyridinyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C11H10BrClN4O
• Molecular Weight: 329.58 g/mol
• IUPAC Name: 4-bromo-N-(2-chloropyridin-3-yl)-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H10BrClN4O/c1-6-8(12)9(16-17(6)2)11(18)15-7-4-3-5-14-10(7)13/h3-5H,1-2H3,(H,15,18)
• InChI Key: SRVTWTWNNPCSSX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C(=O)NC2=C(N=CC=C2)Cl)Br

Description

4-bromo-N-(2-chloro-3-pyridinyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known for its ability to inhibit certain enzymes that are involved in various biological processes, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 4-bromo-N-(2-chloro-3-pyridinyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide involves the inhibition of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, 4-bromo-N-(2-chloro-3-pyridinyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide can reduce inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-bromo-N-(2-chloro-3-pyridinyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide include the inhibition of COX-2 and 5-LOX, as well as the reduction of inflammation. This compound has also been shown to have anti-cancer and anti-microbial properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N-(2-chloro-3-pyridinyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide in lab experiments is its ability to inhibit specific enzymes, which can help researchers better understand the biological processes involved in inflammation, cancer, and infectious diseases. However, one limitation is that this compound may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 4-bromo-N-(2-chloro-3-pyridinyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide. One direction is to further explore its potential as a treatment for inflammatory diseases, such as arthritis. Another direction is to investigate its anti-cancer properties and its potential as a cancer treatment. Additionally, researchers may explore the use of this compound as an anti-microbial agent, particularly against drug-resistant bacteria.

Synthesis Methods

The synthesis of 4-bromo-N-(2-chloro-3-pyridinyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide involves several steps, including the reaction of 4-bromoacetophenone with hydrazine hydrate to form 4-bromo-1-phenylhydrazine. This intermediate is then reacted with 3-chloro-2-pyridinecarboxaldehyde to form 4-bromo-N-(2-chloro-3-pyridinyl)-1-phenyl-1H-pyrazole-3-carboxamide. The final product is obtained by reacting this intermediate with dimethylamine.

Scientific Research Applications

The potential applications of 4-bromo-N-(2-chloro-3-pyridinyl)-1,5-dimethyl-1H-pyrazole-3-carboxamide in scientific research are vast. This compound has been shown to inhibit the activity of certain enzymes that are involved in various biological processes, including inflammation, cancer, and infectious diseases. As such, it is being studied as a potential treatment for these conditions.